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Compound of Interest

Compound Name: N-(4-methylpyridin-2-yl)acetamide

Cat. No.: B057915 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a detailed protocol for the synthesis of N-(4-methylpyridin-2-
yl)acetamide from 2-amino-4-methylpyridine. The described method is a straightforward and

efficient N-acylation reaction utilizing acetic anhydride as the acetylating agent. This protocol

offers a high yield of the desired product, which is a valuable building block in medicinal

chemistry and drug development. Included are comprehensive experimental procedures, tables

summarizing quantitative data, and characterization details to ensure reproducibility and

verification of the final compound.

Introduction
N-(4-methylpyridin-2-yl)acetamide is a chemical intermediate of significant interest in the

pharmaceutical industry. Its structure, featuring a substituted pyridine ring linked to an

acetamide group, is a common motif in various biologically active molecules. The synthesis

described herein is a classic example of N-acylation, a fundamental transformation in organic

chemistry.[1] This process involves the reaction of 2-amino-4-methylpyridine with acetic

anhydride to form the corresponding amide.[1][2] The protocol is robust, providing a high yield

of the product with a straightforward purification process.[2]
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Reaction Scheme

2-amino-4-methylpyridine N-(4-methylpyridin-2-yl)acetamideAcetic Anhydride, 70°C
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Caption: Reaction scheme for the synthesis of N-(4-methylpyridin-2-yl)acetamide.

Experimental Protocol
Materials and Equipment:

2-amino-4-methylpyridine

Acetic anhydride

Diethyl ether

Round-bottom flask

Magnetic stirrer with heating plate

Condenser

Buchner funnel and flask

Vacuum pump

Standard laboratory glassware

Procedure:

To a round-bottom flask, add 2-amino-4-methylpyridine (99.0 g, 91.5 mmol).[2]

Add acetic anhydride (250 mL) to the flask.[2]
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Warm the reaction mixture to 70°C with stirring for 2 hours.[2]

After 2 hours, cool the mixture to room temperature.[2]

Slowly add diethyl ether (100 mL) to the cooled mixture to induce crystallization.[2]

The product will precipitate as white needle-like crystals.[2]

Collect the crystals by vacuum filtration using a Buchner funnel.

Dry the collected product in vacuo to obtain N-(4-methyl-pyridin-2-yl)-acetamide.
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1. Add 2-amino-4-methylpyridine
and acetic anhydride to flask

2. Heat mixture to 70°C for 2 hours

3. Cool to room temperature

4. Add diethyl ether to induce crystallization

5. Filter the crystalline product

6. Dry the product in vacuo

N-(4-methylpyridin-2-yl)acetamide

Click to download full resolution via product page

Caption: Workflow for the synthesis of N-(4-methylpyridin-2-yl)acetamide.

Data Summary
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Parameter Value Reference

Starting Material 2-amino-4-methylpyridine [2]

Mass of Starting Material 99.0 g [2]

Moles of Starting Material 91.5 mmol [2]

Reagent Acetic Anhydride [2]

Volume of Reagent 250 mL [2]

Product
N-(4-methylpyridin-2-

yl)acetamide
[1][2]

Molecular Formula C₈H₁₀N₂O [1]

Molecular Weight 150.18 g/mol [1][2]

CAS Number 5327-32-2 [1]

Yield 130 g (95%) [2]

Appearance White needle crystals [2]

Characterization Data
¹H NMR (400 MHz, DMSO-d₆):[1]

Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

10.25 br s 1H NH

8.13 d 1H Pyridine H-6

7.97 d 1H Pyridine H-5

6.83 s 1H Pyridine H-3

2.27 s 3H Pyridine-CH₃

2.10 s 3H Acetyl-CH₃
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¹³C NMR (101 MHz, DMSO-d₆):[1]

Chemical Shift (δ) ppm Assignment

168.8 C=O (amide)

151.7 C-2 (pyridine)

147.3 C-4 (pyridine)

115.9 C-3 (pyridine)

~110 (estimated) C-5 (pyridine)

23.8 Acetyl-CH₃

20.7 Pyridine-CH₃

Infrared (IR) Spectroscopy:[1]

Wavenumber (cm⁻¹) Assignment

3250-3300 N-H stretching (amide)

2900-3100 C-H stretching (aromatic & methyl)

~1680 (estimated) C=O stretching (amide I)

~1580 (estimated) N-H bending (amide II)

Safety Precautions
Work in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and

a lab coat.

Acetic anhydride is corrosive and a lachrymator; handle with care.

Diethyl ether is extremely flammable; avoid open flames and sparks.
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Conclusion
The protocol detailed in this application note provides a reliable and high-yielding method for

the synthesis of N-(4-methylpyridin-2-yl)acetamide. The straightforward procedure and

simple purification make it suitable for both academic research and industrial applications. The

provided characterization data will assist researchers in confirming the identity and purity of the

synthesized compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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